Cas no 134589-53-0 (3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid)

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid structure

134589-53-0 structure

Product Name:3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:134589-53-0

MF:C₅H₄Cl₂N₂O₂

MW:195.003458976746

MDL:MFCD20644726

CID:4591231

PubChem ID:11127155

Update Time:2024-03-01

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD20644726
- Inchi： 1S/C5H4Cl2N2O2/c1-9-4(7)2(5(10)11)3(6)8-9/h1H3,(H,10,11)
- InChI Key： MMDIWOSRSLNHLA-UHFFFAOYSA-N
- SMILES： N1(C)C(Cl)=C(C(O)=O)C(Cl)=N1

Computed Properties

Exact Mass: 193.9649828g/mol
Monoisotopic Mass: 193.9649828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 55.1Å²

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D475598-5mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		5mg	$ 50.00	2022-06-05
TRC	D475598-10mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		10mg	$ 95.00	2022-06-05
TRC	D475598-50mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		50mg	$ 320.00	2022-06-05
Enamine	EN300-307173-1g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	1g	$971.0	2023-09-05
Enamine	EN300-307173-5g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	5g	$2816.0	2023-09-05
Enamine	EN300-307173-10g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	10g	$4176.0	2023-09-05
Enamine	EN300-307173-0.05g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.05g	$226.0	2023-09-05
Enamine	EN300-307173-0.1g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.1g	$337.0	2023-09-05
Enamine	EN300-307173-0.25g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.25g	$481.0	2023-09-05
Enamine	EN300-307173-0.5g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.5g	$758.0	2023-09-05

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